
Application Notes and Protocols for N-ethyl-N-
methylpentanamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: C5-Conh-C2-N-CH3

Cat. No.: B15542061 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for N-ethyl-N-methylpentanamide was not

publicly available at the time of this writing. The following handling and storage procedures are

based on the general safety protocols for aliphatic amides and information extrapolated from

structurally similar compounds. It is imperative for researchers to conduct a thorough risk

assessment before use and to handle this compound with caution in a controlled laboratory

setting.

These application notes are intended for researchers, scientists, and drug development

professionals who may be working with N-ethyl-N-methylpentanamide.

Chemical and Physical Properties
Limited quantitative data is available for N-ethyl-N-methylpentanamide. The following

information has been compiled from available chemical databases.
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Property Value Source

Molecular Formula C₈H₁₇NO PubChem

Molecular Weight 143.23 g/mol PubChem

Appearance Not Available -

Boiling Point Not Available -

Melting Point Not Available -

Flash Point Not Available -

Solubility Not Available -

Density Not Available -

Safety and Handling Protocols
2.1. Personal Protective Equipment (PPE)

Due to the lack of specific toxicity data, a conservative approach to personal protection is

recommended.

Eye Protection: Chemical safety goggles or a face shield should be worn at all times when

handling the compound.

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are required.

Inspect gloves for any signs of degradation or perforation before use.

Body Protection: A flame-resistant laboratory coat should be worn and kept fully buttoned.

For larger quantities or when there is a significant risk of splashing, a chemical-resistant

apron should be worn over the lab coat.

Footwear: Closed-toe shoes are mandatory in the laboratory.

Respiratory Protection: All handling of N-ethyl-N-methylpentanamide should be conducted in

a certified chemical fume hood to minimize inhalation exposure. If a fume hood is not

available, a NIOSH-approved respirator with organic vapor cartridges may be necessary.
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2.2. General Handling Procedures

Engineering Controls: Work in a well-ventilated area. A chemical fume hood is the preferred

engineering control.

Pre-Handling Check: Ensure all necessary PPE is available and in good condition. Verify that

safety equipment, such as an eyewash station and safety shower, is accessible and

operational.

Dispensing: When weighing or transferring the compound, do so carefully to avoid the

creation of aerosols.

Post-Handling: After handling, decontaminate all work surfaces with an appropriate solvent.

Dispose of contaminated gloves and other disposable PPE in a designated hazardous waste

container. Wash hands thoroughly with soap and water after removing gloves.

Storage Procedures
Proper storage is crucial to maintain the integrity of the compound and to ensure laboratory

safety.

Container: Store in a tightly sealed, clearly labeled container.

Temperature: Store in a cool, dry, and well-ventilated area.

Incompatible Materials: While specific incompatibility data is unavailable, it is prudent to

store N-ethyl-N-methylpentanamide away from strong oxidizing agents, strong acids, and

strong bases.

Ignition Sources: Keep away from heat, sparks, and open flames.

Spill and Emergency Procedures
4.1. Spill Response

Evacuation: In the event of a significant spill, evacuate the immediate area.
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Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material

such as vermiculite, sand, or earth.

Collection: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste disposal.

Decontamination: Decontaminate the spill area with a suitable solvent.

Reporting: Report the incident to the laboratory supervisor and the institution's environmental

health and safety office.

4.2. First Aid Measures

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation develops.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the individual is conscious, rinse their mouth with

water. Seek immediate medical attention.

Experimental Workflow Diagram
The following diagram outlines a logical workflow for the safe handling of N-ethyl-N-

methylpentanamide.
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Caption: Safe handling workflow for N-ethyl-N-methylpentanamide.

To cite this document: BenchChem. [Application Notes and Protocols for N-ethyl-N-
methylpentanamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15542061#handling-and-storage-procedures-for-n-
ethyl-n-methylpentanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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